Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)-

• CAS No.: 67746-27-4
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol
• IUPAC Name: 1-(8,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalen-2-yl)ethanone
• InChI: InChI=1S/C14H22O/c1-10(15)12-7-6-11-5-4-8-14(2,3)13(11)9-12/h12H,4-9H2,1-3H3
• InChI Key: OUKQZIZZUWSLMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CCC2=C(C1)C(CCC2)(C)C

Description

It is widely used in the fragrance industry due to its woody, slightly ambergris odor, reminiscent of clean human skin . This compound is a colorless to pale yellow liquid with a molecular formula of C16H26O and a molar mass of 234.38 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)- involves a Diels-Alder reaction of myrcene with 3-methyl-3-penten-2-one in the presence of aluminum chloride to form a monocyclic intermediate. This intermediate is then cyclized in the presence of 85% phosphoric acid . The reaction conditions ensure that the acetyl group is positioned correctly, distinguishing this compound from other similar fragrances .

Industrial Production Methods

Commercial production of this compound follows the same synthetic route as described above. The use of aluminum chloride as a Lewis acid catalyst and phosphoric acid for cyclization are standard industrial practices .

Chemical Reactions Analysis

Types of Reactions

Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids.

Reduction: It can be reduced to form alcohols.

Substitution: It can undergo substitution reactions where the ethanone group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Compounds with different functional groups replacing the ethanone group.

Scientific Research Applications

Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)- is extensively used in scientific research due to its unique properties:

Chemistry: It serves as an intermediate in organic synthesis and is used to prepare various compounds, including fluorescent dyes and organic electroluminescent materials.

Biology: Its unique molecular structure makes it useful in studying molecular interactions and biological pathways.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: It is widely used in the fragrance industry, in products such as perfumes, detergents, and air fresheners.

Mechanism of Action

The mechanism of action of Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)- involves its interaction with olfactory receptors, leading to the perception of its woody, ambergris-like odor. The molecular targets include olfactory receptor neurons, which are activated upon binding with the compound, triggering a signal transduction pathway that results in the sensation of smell .

Comparison with Similar Compounds

Similar Compounds

1-(1,2,3,4,5,6,7,8-Octahydro-2,3,8,8-tetramethyl-2-naphthyl)ethanone: Known for its similar fragrance properties.

2-Acetyl-2,3,8,8-tetramethyloctalin: Another compound with a similar structure and odor profile.

1-(2,3,4,7,8,8a-Hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-yl)ethan-1-one: Shares similar chemical properties and applications.

Uniqueness

Ethanone, 1-(1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-2-naphthalenyl)- stands out due to its specific molecular structure, which imparts a unique woody and ambergris-like odor. Its stability and long-lasting fragrance make it a preferred choice in the fragrance industry .